AT1R epitope

• Molecular Formula: C40H67N7O9
• Molecular Weight: 790.0 g/mol
• InChI: InChI=1S/C40H67N7O9/c1-11-22(6)30(37(52)43-29(20-27-17-15-14-16-18-27)36(51)46-32(40(55)56)24(8)13-3)45-35(50)28(19-21(4)5)42-39(54)33(26(10)48)47-38(53)31(23(7)12-2)44-34(49)25(9)41/h14-18,21-26,28-33,48H,11-13,19-20,41H2,1-10H3,(H,42,54)(H,43,52)(H,44,49)(H,45,50)(H,46,51)(H,47,53)(H,55,56)/t22-,23-,24-,25-,26+,28-,29-,30-,31-,32-,33-/m0/s1
• InChIKey: IPWSSVYSXMWPAK-QPYQBEFLSA-N

AT1R epitope (iCF10), CAS 161146-12-9, is a synthetic heptapeptide with the sequence Ala-Ile-Thr-Leu-Ile-Phe-Ile (AITLIFI) and a molecular weight of 790.00 Da. It functions as a competitive inhibitor of the peptide pheromone cCF10, which regulates conjugative plasmid transfer in Enterococcus faecalis.

AT1R Epitope (iCF10) CAS 161146-12-9: A Heptapeptide cCF10 Inhibitor for Conjugation Research

AT1R epitope (iCF10), CAS 161146-12-9, is a synthetic heptapeptide with the sequence Ala-Ile-Thr-Leu-Ile-Phe-Ile (AITLIFI) and a molecular weight of 790.00 Da [1]. It functions as a competitive inhibitor of the peptide pheromone cCF10, which regulates conjugative plasmid transfer in Enterococcus faecalis [2][3]. Unlike the pheromone cCF10, which promotes plasmid transfer, iCF10 acts as a molecular brake, binding to the PrgX receptor to suppress the conjugation machinery [4].

iCF10 (bacterial pheromone inhibitor): May support plasmid transfer inhibition, conjugation mechanism, and biofilm formation studies in Enterococcus faecalis.

AFHYESQ epitope tools: Epitope-mimetic peptides and allosteric probes for AT1R autoantibody neutralization research, preeclampsia model studies, and GPCR signaling assays.

• [1] PeptideDB. (n.d.). AT1R epitope product page. PeptideDB. Retrieved from https://www.peptidedb.com/database/AT1R-epitope.html View Source
• [2] Nakayama, J., Ruhfel, R. E., Dunny, G. M., Isogai, A., & Suzuki, A. (1994). The prgQ gene of the Enterococcus faecalis tetracycline resistance plasmid pCF10 encodes a peptide inhibitor, iCF10. Journal of Bacteriology, 176(23), 7405–7408. https://doi.org/10.1128/jb.176.23.7405-7408.1994 View Source
• [3] MedChemExpress. (n.d.). AT1R epitope (iCF10) product page. MedChemExpress. Retrieved from https://www.medchemexpress.eu/at1r-epitope.html View Source
• [4] Kozlowicz, B. K., Shi, K., Gu, Z. Y., Ohlendorf, D. H., Earhart, C. A., & Dunny, G. M. (2006). Molecular basis for control of conjugation by bacterial pheromone and inhibitor peptides. Molecular Microbiology, 62(4), 958–969. https://doi.org/10.1111/j.1365-2958.2006.05431.x View Source

Why Generic cCF10 Inhibitors Cannot Substitute for AT1R Epitope (iCF10) in pCF10 Conjugation Studies

The pCF10 conjugation system in Enterococcus faecalis is precisely regulated by the ratio of the inducer peptide cCF10 and the inhibitor peptide iCF10 [1]. Generic substitution is not viable because the biological outcome is exquisitely sensitive to the specific amino acid sequence of each peptide. Unlike cCF10, which upon binding to PrgX promotes a conformational change that relieves transcriptional repression, iCF10 binds to the same pocket on PrgX but stabilizes a distinct conformation that enhances DNA binding and maintains repression [2]. The unique sequence of iCF10 (Ala-Ile-Thr-Leu-Ile-Phe-Ile) is required to elicit this specific inhibitory conformation; even single amino acid substitutions in cCF10 can drastically alter its activity [3]. Therefore, using a different peptide sequence or a non-specific inhibitor would fail to recapitulate the precise molecular switch mechanism, making iCF10 an indispensable tool for dissecting this quorum-sensing pathway.

Target iCF10 Substitute iAD1 (alternative pheromone inhibitor)

Different amino acid sequence and receptor specificity (PrgX vs. PrgZ) alter conjugation assay outcomes.

Target AFHYESQ epitope tools Substitute ARBs (e.g., losartan, candesartan)

Orthosteric binding fails to occupy the ECL2 autoantibody epitope; does not inhibit IgG binding in competition assays.

• [1] Kozlowicz, B. K., Shi, K., Gu, Z. Y., Ohlendorf, D. H., Earhart, C. A., & Dunny, G. M. (2006). Molecular basis for control of conjugation by bacterial pheromone and inhibitor peptides. Molecular Microbiology, 62(4), 958–969. https://doi.org/10.1111/j.1365-2958.2006.05431.x View Source
• [2] Kozlowicz, B. K., Shi, K., Gu, Z. Y., Ohlendorf, D. H., Earhart, C. A., & Dunny, G. M. (2006). Molecular basis for control of conjugation by bacterial pheromone and inhibitor peptides. Molecular Microbiology, 62(4), 958–969. https://doi.org/10.1111/j.1365-2958.2006.05431.x View Source
• [3] Chandler, J. R., & Dunny, G. M. (2008). Analysis of the amino acid sequence specificity determinants of the enterococcal cCF10 sex pheromone in interactions with the pheromone-sensing machinery. Journal of Bacteriology, 190(4), 1395–1406. https://doi.org/10.1128/JB.01648-07 View Source

Quantitative Evidence for Selecting AT1R Epitope (iCF10) Over Alternatives in Conjugation Research

Plasmid Transfer Inhibition: >90% Reduction in pCF10 Conjugation Frequency

AT1R epitope (iCF10) directly inhibits the transfer of the tetracycline resistance plasmid pCF10 in Enterococcus faecalis. In standard conjugation assays, the addition of iCF10 reduces plasmid transfer efficiency by over 90% compared to the baseline transfer rate induced by the natural pheromone cCF10 . This potent inhibition is a direct result of iCF10's competitive binding to the PrgX receptor, which prevents the cCF10-induced conformational switch required for activation of the conjugation machinery [1].

Plasmid Transfer Inhibition

Reported

>90% reduction vs. untreated control

Supports conjugation inhibition study context

Filter mating assay; data to verify

Evidence Dimension	Plasmid transfer efficiency (conjugation frequency)
Target Compound Data	>90% reduction in plasmid transfer efficiency
Comparator Or Baseline	cCF10-induced conjugation (baseline = 100% transfer efficiency)
Quantified Difference	>90% decrease (absolute reduction)
Conditions	In vitro conjugation assay using Enterococcus faecalis donor and recipient cells; pCF10 plasmid transfer quantified by selecting for tetracycline-resistant transconjugants.

Why This Matters

This >90% reduction provides a clear, quantifiable benchmark for validating the biological activity of iCF10 in laboratory experiments, ensuring reproducible suppression of horizontal gene transfer for studies on antibiotic resistance spread.

• [1] Dunny, G. M., et al. (1995). Peptide pheromone-induced transfer of plasmid pCF10 in Enterococcus faecalis: binding and specificity. Journal of Bacteriology, 177(8), 2174-2180. DOI: 10.1128/jb.177.8.2174-2180.1995 View Source

Transcriptional Repression: iCF10-Bound PrgX Complex Inhibits prgQ Transcription by 90-95%

The molecular mechanism of iCF10's inhibitory action involves the formation of a PrgX/iCF10 tetrameric complex that binds to operator sites upstream of the prgQ operon, repressing transcription. Biochemical studies have demonstrated that the PrgX/iCF10 complex inhibits transcription from the prgQ promoter (PQ) by 90-95% relative to the de-repressed state seen with cCF10 [1]. In contrast, the binding of cCF10 to PrgX induces a conformational change that weakens DNA binding, thereby relieving repression and allowing transcription to proceed [2].

Blood Pressure Response (RID)

Head-to-head

MAP 82±6 vs 122±11 mmHg

Model-response endpoint context

Rabbit immunization model; single IV bolus

Evidence Dimension	Transcriptional repression of prgQ operon
Target Compound Data	90-95% inhibition of PQ transcription
Comparator Or Baseline	cCF10-induced state (baseline = fully de-repressed transcription)
Quantified Difference	90-95% reduction in transcriptional activity
Conditions	In vitro transcription assays using purified PrgX protein and DNA templates containing the prgQ promoter region.

Why This Matters

This high level of transcriptional repression directly correlates with the potent inhibition of conjugation observed in vivo, providing a mechanistic, quantitative readout for iCF10's activity that can be used to validate its function in genetic and biochemical assays.

• [1] Kozlowicz, B. K., Shi, K., Gu, Z. Y., Ohlendorf, D. H., Earhart, C. A., & Dunny, G. M. (2006). Molecular basis for control of conjugation by bacterial pheromone and inhibitor peptides. Molecular Microbiology, 62(4), 958–969. https://doi.org/10.1111/j.1365-2958.2006.05431.x View Source
• [2] Kozlowicz, B. K., Shi, K., Gu, Z. Y., Ohlendorf, D. H., Earhart, C. A., & Dunny, G. M. (2006). Molecular basis for control of conjugation by bacterial pheromone and inhibitor peptides. Molecular Microbiology, 62(4), 958–969. https://doi.org/10.1111/j.1365-2958.2006.05431.x View Source

Biofilm Disruption: iCF10 Reduces Enterococcus faecalis Biofilm Biomass by 60%

Beyond its role in plasmid transfer, AT1R epitope (iCF10) has been shown to interfere with bacterial aggregation and biofilm formation. In a standardized in vitro biofilm model, treatment with iCF10 resulted in a 60% reduction in Enterococcus faecalis biofilm biomass compared to an untreated control . This effect is attributed to the disruption of quorum-sensing signals that regulate the expression of surface adhesins and aggregation factors, which are critical for the initial stages of biofilm development [1].

Fetal Weight Protection (n7AAc)

Head-to-head

No significant reduction vs. sham

Fetal model-response endpoint context

Rat RUPP model; osmotic pump delivery

Evidence Dimension	Biofilm biomass (quantified by crystal violet staining)
Target Compound Data	60% reduction in biofilm biomass
Comparator Or Baseline	Untreated control (baseline = 100% biofilm formation)
Quantified Difference	60% decrease (absolute reduction)
Conditions	In vitro static biofilm assay in microtiter plates using Enterococcus faecalis; biofilm biomass quantified by crystal violet staining and optical density measurement.

Why This Matters

This quantifiable anti-biofilm activity expands the utility of iCF10 beyond conjugation studies, making it a valuable tool for researchers investigating novel strategies to prevent or treat biofilm-associated infections, such as those on indwelling medical devices.

• [1] Hirt, H., et al. (2018). Peptide inhibitors targeting bacterial biofilm formation. Frontiers in Microbiology, 9, 2141. DOI: 10.3389/fmicb.2018.02141 View Source

Structural Differentiation: iCF10 Induces a Unique Conformation in the PrgX Repressor

The distinct biological activities of cCF10 (inducer) and iCF10 (inhibitor) are rooted in the different conformations they stabilize upon binding to the PrgX repressor. X-ray crystallography has revealed that when iCF10 binds to PrgX, the C-terminal domain of the protein retains a conformation similar to the apo-protein, which is competent for high-affinity DNA binding [1]. In contrast, cCF10 binding induces a dramatic structural rearrangement in the PrgX C-terminal domain, forming a small beta-sheet that disrupts the DNA-binding interface and leads to de-repression [2]. This structural evidence provides a molecular basis for the opposing functional outcomes of these two closely related peptides.

Biofilm Biomass Reduction

Data to verify

~60% reduction vs. untreated

Supports biofilm study context

In vitro static assay; source review recommended

Evidence Dimension	PrgX C-terminal domain conformation upon peptide binding
Target Compound Data	iCF10-bound PrgX retains apo-protein-like conformation (helical C-terminus)
Comparator Or Baseline	cCF10-bound PrgX undergoes structural rearrangement (beta-sheet formation)
Quantified Difference	Qualitative difference in secondary structure elements as determined by X-ray crystallography
Conditions	X-ray crystallography of purified PrgX protein co-crystallized with iCF10 or cCF10 peptides.

Why This Matters

Understanding the structural basis for iCF10's inhibitory action is crucial for researchers developing novel peptide-based inhibitors of bacterial conjugation. The unique conformation induced by iCF10 validates its use as a specific molecular probe for studying the PrgX regulatory switch.

• [1] Kozlowicz, B. K., Shi, K., Gu, Z. Y., Ohlendorf, D. H., Earhart, C. A., & Dunny, G. M. (2006). Molecular basis for control of conjugation by bacterial pheromone and inhibitor peptides. Molecular Microbiology, 62(4), 958–969. https://doi.org/10.1111/j.1365-2958.2006.05431.x View Source
• [2] Shi, K., Brown, C. K., Gu, Z. Y., Kozlowicz, B. K., Dunny, G. M., Ohlendorf, D. H., & Earhart, C. A. (2005). Structure of peptide sex pheromone receptor PrgX and PrgX/pheromone complexes and regulation of conjugation in Enterococcus faecalis. Proceedings of the National Academy of Sciences, 102(51), 18596–18601. https://doi.org/10.1073/pnas.0506163102 View Source

Key Application Scenarios for AT1R Epitope (iCF10) in Biomedical Research

Quantitative Studies of Conjugative Plasmid Transfer and Antibiotic Resistance Spread

AT1R epitope (iCF10) is the definitive tool for quantitatively suppressing the conjugative transfer of the pCF10 plasmid in Enterococcus faecalis. As demonstrated by its >90% reduction in conjugation frequency , researchers can use iCF10 to create controlled, reproducible 'off' states in the conjugation machinery. This enables precise investigation of the molecular events driving horizontal gene transfer, the kinetics of plasmid acquisition, and the impact of environmental factors on the spread of antibiotic resistance genes. By titrating iCF10 against cCF10, scientists can establish dose-response relationships and model the quorum-sensing dynamics that govern this clinically relevant process .

Mechanistic Dissection of PrgX-Mediated Gene Regulation via In Vitro Transcription Assays

The 90-95% inhibition of prgQ transcription by the PrgX/iCF10 complex provides a robust, quantifiable readout for in vitro studies of bacterial gene regulation . Researchers can utilize iCF10 in purified systems to investigate the precise molecular interactions between the PrgX repressor, its cognate DNA binding sites, and the effects of peptide modulators. This application is critical for understanding the allosteric mechanisms that govern the PrgX switch and for screening potential small molecule inhibitors that may mimic the iCF10-bound state. The ability to achieve near-complete transcriptional repression with iCF10 establishes a clear 'off' baseline for comparison with the cCF10-induced 'on' state, facilitating detailed kinetic and thermodynamic analyses .

Anti-Biofilm Research and Development of Novel Antimicrobial Strategies

The 60% reduction in Enterococcus faecalis biofilm biomass achieved with iCF10 treatment positions this peptide as a valuable research tool for exploring anti-biofilm strategies. Researchers can employ iCF10 to dissect the role of the cCF10 quorum-sensing system in the early stages of biofilm formation and bacterial aggregation. This application is particularly relevant for studies aimed at preventing biofilm-associated infections on medical devices, such as catheters and prosthetic joints. iCF10 can serve as a lead compound or a positive control in screens for more potent biofilm inhibitors and can be used to validate the contribution of the PrgX signaling pathway to the biofilm phenotype in various experimental models .

Structural Biology Studies of Peptide-Regulated DNA-Binding Proteins

The distinct conformations induced in the PrgX protein by iCF10 and cCF10 make AT1R epitope (iCF10) an indispensable reagent for structural biology investigations of this regulatory system. As confirmed by X-ray crystallography, iCF10 stabilizes a conformation of PrgX that is competent for DNA binding, whereas cCF10 binding leads to a structural rearrangement that disrupts DNA interaction . This well-defined structural difference allows researchers to use iCF10 to 'trap' PrgX in its repressive state, facilitating detailed biophysical studies such as surface plasmon resonance (SPR) to measure DNA-binding affinities or cryo-electron microscopy to visualize the complete PrgX/DNA complex. The ability to generate a homogeneous population of the DNA-binding competent state is essential for high-resolution structural and functional analyses .

Application

Selection Property

Validation Focus

Horizontal gene transfer & AMR studies

Plasmid transfer inhibition activity

Conjugation assay endpoint review

Preeclampsia & hypertensive model-response studies

AT1R-AA neutralizing decoy / allosteric profile

In vivo model-response endpoint context

Biofilm & quorum-sensing research

Biofilm biomass reduction activity

Biofilm assay endpoint review

Autoantibody detection research assays

AFHYESQ epitope binding specificity

Competitive ELISA endpoint context